Cas no 297731-21-6 (3(2H)-Isothiazolone,5-amino-2-methyl-)

• Product Name: 3(2H)-Isothiazolone,5-amino-2-methyl-
• CAS No: 297731-21-6
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• CID: 249254
• Update Time: 2024-01-26

3(2H)-Isothiazolone,5-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone,5-amino-2-methyl-
• 3(2H)-Isothiazolone,5-amino-2-methyl-(9CI)
• 5-amino-2-methyl-1,2-thiazol-3-one
• 3(2H)-Isothiazolone, 5-amino-2-methyl-

• Inchi： 1S/C4H6N2OS/c1-6-4(7)2-3(5)8-6/h2H,5H2,1H3
• InChI Key： HBLRUQADTMXYET-UHFFFAOYSA-N
• SMILES： S1C(N)=CC(=O)N1C

Computed Properties

• Exact Mass: 130.02018

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 223.7±43.0 °C(Predicted)
• PSA: 46.33
• pka: 2.63±0.20(Predicted)